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Compound of Interest

Compound Name: Peroxyacetyl nitrate

Cat. No.: B1219964 Get Quote

A detailed comparison of Peroxyacetyl Nitrate (PAN) and Ozone (O3) as key indicators of

photochemical smog, providing researchers, scientists, and drug development professionals

with a comprehensive analysis of their formation, transport, and measurement.

In the complex tapestry of atmospheric chemistry, both peroxyacetyl nitrate (PAN) and ozone

(O3) are critical secondary pollutants and hallmark indicators of photochemical smog. While

often found in conjunction, their distinct chemical properties, formation pathways, and

atmospheric lifetimes offer different insights into the nature and transport of air pollution. This

guide provides an objective comparison of PAN and ozone, supported by experimental data, to

aid in the selection of the most appropriate indicator for various research applications.
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Feature Peroxyacetyl Nitrate (PAN) Ozone (O3)

Primary Indicator of
Anthropogenic photochemical

pollution

General photochemical oxidant

activity

Natural Sources Negligible[1][2]
Significant (stratospheric

intrusion)[2]

Atmospheric Lifetime
Temperature-dependent; hours

to months[3][4]
Hours to a few days[5]

Long-Range Transport

More stable, capable of long-

range transport, especially in

colder conditions[3][5][6][7]

Less stable, shorter transport

distances

Role in NOx Chemistry
Acts as a reservoir and

transport agent for NOx[3][6][8]

Primarily a product of NOx

photochemistry

Phytotoxicity
1-2 orders of magnitude more

phytotoxic than O3[9][10]
Phytotoxic

Human Health Effects

Strong eye irritant

(lachrymator), respiratory

irritant[8][11][12]

Respiratory irritant

Formation Pathways: A Tale of Two Pollutants
Both PAN and ozone are formed through a series of complex photochemical reactions involving

volatile organic compounds (VOCs) and nitrogen oxides (NOx) in the presence of sunlight.[9]

[11][13] However, their specific formation mechanisms differ significantly.

Ozone formation is a continuous cycle initiated by the photolysis of nitrogen dioxide (NO2).

This process is catalyzed by the presence of VOCs, which generate peroxy radicals that

convert nitric oxide (NO) to NO2 without consuming ozone, leading to a net accumulation of

O3.

PAN formation, on the other hand, is a terminal step in a free radical chain reaction.[1] It is

specifically formed from the reaction of the peroxyacetyl radical (CH3C(O)OO•) with NO2.[9]
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The peroxyacetyl radical is primarily derived from the oxidation of specific VOCs, such as

acetaldehyde and other oxygenated VOCs.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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